molecular formula C9H10BrNO3 B8559753 2-(5-Bromo-3-pyridyloxy)butyric acid

2-(5-Bromo-3-pyridyloxy)butyric acid

Cat. No.: B8559753
M. Wt: 260.08 g/mol
InChI Key: WRLXOXOVIGCEGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(5-Bromo-3-pyridyloxy)butyric acid is a brominated pyridine derivative coupled with a butyric acid backbone. Its structure comprises a butyric acid chain (CH2CH2CH2CO2H) substituted at the second carbon with a 5-bromo-3-pyridyloxy group.

Properties

Molecular Formula

C9H10BrNO3

Molecular Weight

260.08 g/mol

IUPAC Name

2-(5-bromopyridin-3-yl)oxybutanoic acid

InChI

InChI=1S/C9H10BrNO3/c1-2-8(9(12)13)14-7-3-6(10)4-11-5-7/h3-5,8H,2H2,1H3,(H,12,13)

InChI Key

WRLXOXOVIGCEGH-UHFFFAOYSA-N

Canonical SMILES

CCC(C(=O)O)OC1=CC(=CN=C1)Br

Origin of Product

United States

Comparison with Similar Compounds

Key Observations:

Brominated Pyridine vs. Non-Brominated Analogs: The bromine atom in 2-(5-Bromo-3-pyridyloxy)butyric acid likely enhances electrophilic reactivity compared to non-brominated pyridines (e.g., 3-methylpyridine), making it more suitable for cross-coupling reactions in synthetic chemistry . However, bromine may also increase toxicity, as seen in safety protocols for 2-Bromo-3-methylpyridine (skin/eye irritation risks) .

Butyric Acid Backbone: The butyric acid moiety differentiates this compound from simpler bromopyridines.

Ester vs. Ether Linkages : Unlike methyl butyrate (an ester), the ether linkage in 2-(5-Bromo-3-pyridyloxy)butyric acid may confer greater metabolic stability, prolonging its biological activity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.